Cas no 1816291-65-2 (2-Bromo-3-(difluoromethyl)pyrazine)

2-Bromo-3-(difluoromethyl)pyrazine is a halogenated pyrazine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromine and difluoromethyl groups on the pyrazine ring enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The difluoromethyl moiety contributes to improved metabolic stability and bioavailability in drug development, while the bromine atom facilitates selective modifications. This compound is particularly valuable in the design of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

2-Bromo-3-(difluoromethyl)pyrazine structure

1816291-65-2 structure

Product Name:2-Bromo-3-(difluoromethyl)pyrazine

CAS No:1816291-65-2

MF:C₅H₃BrF₂N₂

MW:208.991526842117

CID:6147817

PubChem ID:129451287

Update Time:2025-10-15

2-Bromo-3-(difluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

- 1816291-65-2
- 2-bromo-3-(difluoromethyl)pyrazine
- EN300-4550352
- 2-Bromo-3-(difluoromethyl)pyrazine
- Inchi： 1S/C5H3BrF2N2/c6-4-3(5(7)8)9-1-2-10-4/h1-2,5H
- InChI Key： JGIGEWSWTJSYJP-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=NC=CN=1

Computed Properties

Exact Mass: 207.94477g/mol
Monoisotopic Mass: 207.94477g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 25.8Å²

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